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Palmatine vs. Palmatine Iodide

It is important to clarify a key distinction for your research:

Palmatine is a naturally occurring protoberberine isoquinoline alkaloid [1] [2]. It is typically found
in plants as a salt of various anions. The search results consistently refer to this natural compound

and do not specify the anion.
Palmatine Iodide likely refers to a specific salt form where the palmatine cation is combined with an

iodide anion. This form may be synthesized for research or pharmaceutical applications to
standardize properties like solubility and stability.

The following data on botanical sources and experimental protocols pertains to the natural palmatine

alkaloid.

Natural Plant Sources of Palmatine

Palmatine is distributed across several plant families. The table below summarizes key plant sources and the

plant parts where palmatine is typically found.
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Plant Source
Botanical
Family

Reported
Plant Part

Key Findings/Notes

Berberis cretica (Creetan

Barberry) [1]

Berberidaceae Roots Successfully isolated from

methanolic root extract; source for
bioactivity studies.

Coptis chinensis
(Chinese Goldthread) [3]

[4]

Ranunculaceae Rhizome
(Rootstalk)

A major component of the
protoberberine extract from this

plant.

Phellodendron amurense
(Amur Cork Tree) [3]

Rutaceae Not Specified A noted botanical source of

palmatine.

Tinospora cordifolia
(Heart-leaved Moonseed)
[3]

Menispermaceae Not Specified Studied for its alkaloid content,

including palmatine.

Corydalis yanhusuo [3] Papaveraceae Not Specified A plant source from which palmatine
has been extracted.

Enantia chlorantha [3] Annonaceae Not Specified Reported as the major component of
the protoberberine extract.

Experimental Protocol: Isolation from Berberis cretica

The following workflow and detailed methodology describe the isolation of palmatine from the roots of

Berberis cretica, as presented in one research paper [1].
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Start: Berberis cretica Roots

Extraction

Initial Purification

Solvent: Methanol
Extract: Methanolic Root Extract

 detailsFraction Collection

Technique: Medium Pressure
Liquid Chromatography (MPLC)

Stationary Phase: Sephadex LH-20
Mobile Phase: MeOH/H₂O (50:50 v/v)

 details

Purity Assessment

End: High-Purity Palmatine
Technique: HPLC-ESI-QTOF-MS/MS
Confirmation: High-resolution mass

measurement and MS/MS fragmentation

 details
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Diagram of the experimental workflow for isolating palmatine from Berberis cretica roots.

Detailed Methodology [1]:

Plant Material Preparation: The roots of Berberis cretica are dried and ground into a powder.
Extraction: The powdered plant material is subjected to extraction using methanol, creating a

methanolic root extract.
Purification via Column Chromatography:

Technique: Medium Pressure Liquid Chromatography (MPLC).
Stationary Phase: A column is filled with a combination of silica gel NP and Sephadex LH-20

resin. Sephadex LH-20 is particularly useful for the separation of small molecules in polar
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solvents.

Mobile Phase: A polar solvent system of methanol and water in a 50:50 (v/v) ratio is used to
elute the compounds.

Process: The crude methanolic extract is loaded onto the column. As the mobile phase passes
through, different compounds separate based on their affinity for the stationary phase versus

the mobile phase.
Fraction Collection & Analysis: The eluent from the column is collected in multiple fractions. These

fractions are analyzed, for instance by Thin-Layer Chromatography (TLC), to identify those containing
palmatine.

Purity and Identity Confirmation:
Purity: The isolated compound was reported to have a purity of 94.5% [1].

Identification: The identity of palmatine was confirmed using HPLC-ESI-QTOF-MS/MS (High-
Performance Liquid Chromatography coupled with Electrospray Ionization Quadrupole Time-of-

Flight Tandem Mass Spectrometry).
MS/MS Fragmentation: The alkaloid was identified based on high-resolution mass

measurement and its characteristic fragmentation pattern. In positive ionization mode, the
molecular ion ([M]+) of palmatine yields key fragments at m/z 337, 322, 308, and 294,

corresponding to the successive loss of methyl groups from its structure [1].

Pharmacological Properties of Palmatine

Palmatine exhibits a broad spectrum of pharmacological activities, which are of significant interest in drug

discovery [3] [2].

Pharmacological
Activity

Reported Findings and Potential Mechanisms

Anticancer Activity Demonstrates broad in vitro growth inhibitory effects on various human cancer
cell lines, including breast (MCF-7), liver (HepG2), colon (HT-29), and lung

(Lewis). Mechanisms include induction of apoptosis and DNA damage [3] [1].

Neuroprotective
Activity

Studied for potential in treating Alzheimer's disease via inhibition of

acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). Also shows
antidepressant effects in animal models [3].

Antimicrobial &
Antiviral

Shows inhibitory effects on Gram-positive bacteria and weak in vitro activity
against flaviviruses [3]. Specific activity against Helicobacter pylori has been

noted [4].
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Pharmacological
Activity

Reported Findings and Potential Mechanisms

Anti-inflammatory &
GI Health

Can decrease production of pro-inflammatory factors. Shows promise in

improving colitis in animal models and has a protective effect on gastric ulcers
[3] [4].

Metabolic
Regulation

Exhibits hypoglycemic effects by inducing insulin release and insulin-mimicking
activity. Also shown to reduce serum total cholesterol and triglycerides in vivo

[3].

Research Recommendations

For a comprehensive technical guide, you may find these steps helpful:

Refine Your Search: Focus on "isolation of palmatine" or "palmatine quantification in [specific
plant]" for more relevant methodologies.
Consult Specialized Databases: Dive deeper using scientific databases like SciFinder or Reaxys,

which can provide detailed protocols, spectral data, and information on specific salt forms like
palmatine iodide.

Review Patent Literature: Pharmaceutical patents can be a valuable source of detailed, proprietary
information on the synthesis, purification, and formulation of specific compounds like palmatine
iodide.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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PDF]. Available at: [https://www.smolecule.com/products/b612881#palmatine-iodide-natural-plant-

sources]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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